5-Phenylthiophene-3-carboxylic acid
Overview
Description
5-Phenylthiophene-3-carboxylic acid is a chemical compound with the molecular formula C11H8O2S and a molecular weight of 204.25 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 5-Phenylthiophene-3-carboxylic acid is1S/C11H8O2S/c12-11(13)9-6-10(14-7-9)8-4-2-1-3-5-8/h1-7H,(H,12,13)
. This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
5-Phenylthiophene-3-carboxylic acid is a powder at room temperature . It has a melting point of 186-187°C .Scientific Research Applications
Pharmaceutical Research
Thiophene derivatives like 5-Phenylthiophene-3-carboxylic acid are known to exhibit a range of biological activities, including antimicrobial , analgesic , anti-inflammatory , and antitumor properties . They can be used in the synthesis of new drugs or as a scaffold for drug development.
Material Science
In material science, thiophene compounds are utilized in the fabrication of light-emitting diodes (LEDs) and other electronic devices due to their conductive properties .
Organic Synthesis
Carboxylic acids serve as precursors or intermediates in the synthesis of small molecules, macromolecules, and polymers. They are essential in creating complex organic compounds .
Nanotechnology
Carboxylic acids can modify the surface of nanoparticles and nanostructures like carbon nanotubes and graphene, enhancing their functionality for various applications .
Corrosion Inhibition
Thiophene derivatives are also used as inhibitors of corrosion for metals, which is crucial in protecting industrial machinery and infrastructure .
Medical Field
The carboxylic acid group in such compounds may be involved in the development of diagnostic agents or therapeutic compounds due to its reactivity .
Safety and Hazards
The safety information available indicates that 5-Phenylthiophene-3-carboxylic acid has the following hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .
properties
IUPAC Name |
5-phenylthiophene-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O2S/c12-11(13)9-6-10(14-7-9)8-4-2-1-3-5-8/h1-7H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPASVLUUTUDFMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=CS2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10585393 | |
Record name | 5-Phenylthiophene-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10585393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Phenylthiophene-3-carboxylic acid | |
CAS RN |
99578-58-2 | |
Record name | 5-Phenylthiophene-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10585393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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